Cas no 2248364-77-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate
• CAS No: 2248364-77-2
• MF: C₁₉H₁₁ClN₂O₄
• MW: 366.754643678665
• CID: 6083808
• PubChem ID: 165729585
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate
• EN300-6520158
• 2248364-77-2

• Inchi： 1S/C19H11ClN2O4/c1-10-6-7-11-14(8-9-21-16(11)15(10)20)19(25)26-22-17(23)12-4-2-3-5-13(12)18(22)24/h2-9H,1H3
• InChI Key： GAZPDQUGIXQTLQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC2C1=NC=CC=2C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 366.0407345g/mol
• Monoisotopic Mass: 366.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate (CAS No. 2248364-77-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate, identified by its CAS number 2248364-77-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused system of isoindole and quinoline moieties, each contributing unique electronic and steric properties that make it a promising candidate for further investigation in drug discovery.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate incorporates several key functional groups, including a dioxo (C=O) group at the isoindole core and a carboxylate moiety at the quinoline ring. These features not only contribute to its distinct chemical reactivity but also open up possibilities for diverse biological interactions. The presence of a chloro substituent at the 8-position of the quinoline ring further enhances its potential as a pharmacophore, influencing both its solubility and metabolic stability.

In recent years, there has been growing interest in developing novel therapeutic agents based on fused heterocyclic systems due to their demonstrated efficacy in modulating various biological pathways. The combination of isoindole and quinoline structures in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate positions it as a candidate for exploring applications in oncology, inflammation, and neurodegenerative diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in these conditions.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate is its potential to serve as a scaffold for structure-based drug design. The rigid bicyclic system provides a stable platform for making further chemical modifications while retaining key pharmacological properties. Researchers have been exploring various synthetic strategies to derivatize this molecule, aiming to optimize its potency and selectivity. For instance, introducing additional substituents at specific positions could enhance binding affinity to target proteins or improve pharmacokinetic profiles.

The quinoline moiety is particularly noteworthy for its historical significance in medicinal chemistry. Quinoline derivatives have been used for decades in treating malaria and more recently in anticancer therapies. The addition of an isoindole ring introduces additional complexity, which may lead to novel mechanisms of action. This structural novelty makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-chloro-7-methylquinoline-4-carboxylate an attractive subject for interdisciplinary research involving organic synthesis, computational chemistry, and biological screening.

Recent advances in high-throughput screening technologies have enabled the rapid evaluation of large libraries of compounds for biological activity. This has accelerated the discovery process for molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 8-chloro -7-methylquinoline -4-carboxylate, allowing researchers to identify promising candidates more efficiently. Moreover, computational methods such as molecular docking and quantum mechanical calculations are being employed to predict how this compound might interact with biological targets at the atomic level.

The carboxylate group at the quinoline ring not only contributes to the molecule's solubility but also provides a site for potential conjugation with other biomolecules. This feature is particularly relevant in the development of targeted therapies where covalent binding to specific proteins could enhance treatment efficacy. Additionally, the dioxo group may participate in hydrogen bonding interactions with polar residues in protein active sites, further influencing binding affinity.

In terms of synthetic accessibility, 1 , 3 -diox o - 2 , 3 -dihydro - 1 H - iso ind ol - 2 - yl 8 - chlor o -7 - methyl quan line -4 - car box ylate can be synthesized through multi-step organic reactions involving cyclization and functional group transformations. Recent publications have reported efficient synthetic routes that highlight the versatility of this scaffold. These methods often involve palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations that are well-suited for introducing structural diversity.

The pharmacological profile of CAS No.2248364 -77 -2 is still under investigation; however, preliminary data suggest potential therapeutic applications in areas where modulating enzyme activity or receptor binding is desired . For example, studies have indicated that analogs with similar structures may inhibit kinases or other enzymes involved in cell signaling pathways . Such activities are highly relevant in oncology , where targeted inhibition can lead to selective toxicity toward cancer cells . p > < p > Another exciting aspect is the possibility of developing CAS No .2248364 -77 -2 into prodrugs . By designing derivatives that are less active but metabolically convertible into the active form , it may be possible to improve bioavailability or reduce side effects . This approach leverages our understanding of drug metabolism and pharmacokinetics to enhance therapeutic outcomes . p > < p > The development of novel drug candidates often involves collaboration across multiple disciplines , including medicinal chemistry , biochemistry , pharmacology , and clinical research . CAS No .2248364 -77 -2 exemplifies how interdisciplinary efforts can yield innovative molecules with therapeutic potential . As research progresses , it will be crucial to validate its biological activity through rigorous preclinical studies before considering human trials . p > < p > In conclusion, 1 , 3 -diox o - 2 , 3 -dihydro -1 H - iso ind ol - 2 yl 8 chlor o --7 methyl quan line --car box ylate ( CAS No .2248364--77-- p > < p > ) represents an intriguing compound with significant promise in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic methodologies and computational biology, make it a valuable asset for future drug discovery efforts . Further exploration into its biological activities and potential therapeutic applications will undoubtedly contribute to our understanding of disease mechanisms and provide new avenues for treatment development. p >